Cas no 112446-81-8 (Benzenesulfonamide, N-(4-chloro-2-benzothiazolyl)-)

• Product Name: Benzenesulfonamide, N-(4-chloro-2-benzothiazolyl)-
• CAS No: 112446-81-8
• MF: C₁₃H₉ClN₂O₂S₂
• MW: 324.805759191513
• CID: 3618259
• Update Time: 2025-04-19

Benzenesulfonamide, N-(4-chloro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-chloro-2-benzothiazolyl)-

• Inchi： 1S/C13H9ClN2O2S2/c14-10-7-4-8-11-12(10)15-13(19-11)16-20(17,18)9-5-2-1-3-6-9/h1-8H,(H,15,16)
• InChI Key： PAYHKXPTPCDBBT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC3=C(Cl)C=CC=C3S2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Melting Point: 219-221 °C(Solv: ethanol (64-17-5))
• Boiling Point: 502.5±42.0 °C(Predicted)
• pka: 6.73±0.30(Predicted)